Cas no 2136379-14-9 ((2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid)

• Product Name: (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid
• CAS No: 2136379-14-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5810057
• PubChem ID: 165793793
• Update Time: 2025-06-08

(2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid
• EN300-1299673
• 2136379-14-9

• Inchi： 1S/C6H11NO3/c7-5(6(9)10)3-1-2-4(3)8/h3-5,8H,1-2,7H2,(H,9,10)/t3?,4?,5-/m0/s1
• InChI Key： SKLSBDRHMJKAQF-YCXLAJEKSA-N
• SMILES： OC1CCC1[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid

Comprehensive Overview of (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2136379-14-9): Structure, Applications, and Research Insights

The compound (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2136379-14-9) is a chiral amino acid derivative featuring a unique cyclobutyl ring with a hydroxyl group at the 2-position. Its molecular structure combines the functional versatility of an amino acid backbone with the steric constraints of a four-membered ring, making it a valuable building block in medicinal chemistry, peptide synthesis, and biocatalysis. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential to modulate protein-protein interactions and enhance drug bioavailability.

In recent years, the demand for chiral synthons like (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Its hydroxycyclobutyl moiety offers a rigid scaffold that can improve the metabolic stability of therapeutic peptides, a hot topic in drug discovery forums. Google Trends data reveals rising searches for "cyclic amino acid applications" and "non-proteinogenic amino acids in drug design," reflecting broader industry interest.

The synthesis of CAS No. 2136379-14-9 typically involves enantioselective catalysis or enzymatic resolution, methods aligned with green chemistry principles. A 2023 study highlighted its role in creating peptidomimetics that target GPCRs (G-protein-coupled receptors), a key area in neurological disorder research. This aligns with frequent user queries such as "how to design bioactive peptides" and "amino acids for CNS drugs."

From a commercial perspective, suppliers often list this compound under keywords like "high-purity (2S)-2-amino-2-(2-hydroxycyclobutyl)acetic acid" or "CAS 2136379-14-9 for research." Analytical techniques such as HPLC and NMR are critical for quality control, addressing common buyer concerns about batch consistency and enantiomeric excess—topics frequently discussed in pharmaceutical QA communities.

Future applications may expand into biomaterials and enzyme engineering, as its structural features enable precise control over molecular interactions. With the biotech sector’s emphasis on sustainable APIs, this compound’s relevance is poised to grow, answering search trends like "eco-friendly amino acid derivatives" and "innovative chiral auxiliaries."